Cas no 1236255-23-4 (2-Amino-N-(4-fluorophenyl)-3-methylbutanamidehydrochloride)

2-Amino-N-(4-fluorophenyl)-3-methylbutanamide hydrochloride is a fluorinated organic compound featuring a branched alkyl chain and an amide functional group. Its structural properties, including the presence of a fluorine substituent and a secondary amine, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in various synthetic applications. The compound’s rigid aromatic moiety and chiral center may contribute to selective binding interactions, making it useful in the development of biologically active molecules. Its purity and well-defined structure ensure consistent performance in research and industrial processes.
2-Amino-N-(4-fluorophenyl)-3-methylbutanamidehydrochloride structure
1236255-23-4 structure
Product Name:2-Amino-N-(4-fluorophenyl)-3-methylbutanamidehydrochloride
CAS No:1236255-23-4
MF:C11H16ClFN2O
MW:246.708945274353
CID:1079571
PubChem ID:56832256
Update Time:2025-05-21

2-Amino-N-(4-fluorophenyl)-3-methylbutanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-N-(4-fluorophenyl)-3-methylbutanamide hydrochloride
    • 2-Amino-N-(4-fluorophenyl)-3-methylbutanamidehydrochloride
    • AKOS015847863
    • 2-amino-N-(4-fluorophenyl)-3-methylbutanamide;hydrochloride
    • 1236255-23-4
    • MDL: MFCD13562825
    • Inchi: 1S/C11H15FN2O.ClH/c1-7(2)10(13)11(15)14-9-5-3-8(12)4-6-9;/h3-7,10H,13H2,1-2H3,(H,14,15);1H
    • InChI Key: QIRBBHQRDVPZCN-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)NC(C(C(C)C)N)=O

Computed Properties

  • Exact Mass: 246.0935190g/mol
  • Monoisotopic Mass: 246.0935190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

2-Amino-N-(4-fluorophenyl)-3-methylbutanamidehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2-Amino-N-(4-fluorophenyl)-3-methylbutanamidehydrochloride

2-Amino-N-(4-fluorophenyl)-3-methylbutanamide hydrochloride (CAS No. 1236255-23-4): A Comprehensive Overview

2-Amino-N-(4-fluorophenyl)-3-methylbutanamide hydrochloride (CAS No. 1236255-23-4) is a chemical compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound, often referred to as compound 1236255-23-4, is a derivative of the broader class of amino acid amides, with a unique structure that includes a fluorophenyl group and a methylbutanamide moiety. Its chemical properties, synthesis methods, and potential applications have been extensively studied in recent years, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of compound 1236255-23-4 is characterized by its amino group attached to a butanamide chain, which is further connected to a fluorophenyl ring. This configuration imparts the compound with unique physicochemical properties, including its solubility, stability, and reactivity. Recent studies have highlighted the importance of these properties in determining the compound's suitability for various applications, particularly in drug development.

One of the most notable aspects of compound 1236255-23-4 is its potential as a pharmacological agent. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could make it a candidate for treating various diseases. For instance, studies have shown that this compound exhibits antioxidant activity, which could be beneficial in combating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological potential, compound 1236255-23-4 has also been investigated for its synthetic versatility. Its structure allows for easy modification, enabling chemists to explore derivatives with enhanced bioavailability or selectivity. This has led to the development of several analogs that are currently under preclinical testing for their efficacy in treating chronic diseases.

The synthesis of compound 1236255-23-4 involves a multi-step process that typically begins with the preparation of the fluorophenyl precursor. Recent advancements in synthetic chemistry have made this process more efficient and cost-effective, making large-scale production feasible. The use of environmentally friendly reagents and catalytic systems has also been explored to minimize the ecological footprint of its manufacturing.

From an analytical standpoint, the characterization of compound 1236255-23-4 has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for pharmaceutical applications.

In conclusion, compound 1236255-23-4 (CAS No. 1236255-23-4) represents a promising compound with diverse applications in the field of medicinal chemistry. Its unique structure, coupled with its favorable physicochemical properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing therapeutic interventions for various diseases.

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